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Introduction
Sulesomab, a Fab' fragment of a murine monoclonal antibody, is a diagnostic imaging agent

designed for the localization of infection and inflammation. When radiolabeled with technetium-

99m (⁹⁹ᵐTc), as ⁹⁹ᵐTc-Sulesomab (trade name: LeukoScan), it serves as a valuable tool in

nuclear medicine for the scintigraphic imaging of osteomyelitis, particularly in challenging cases

such as diabetic foot ulcers.[1][2][3] These application notes provide a comprehensive overview

of the principles, protocols, and performance data related to the use of Sulesomab for imaging

osteomyelitis.

Mechanism of Action
Sulesomab targets the carcinoembryonic antigen-related cell adhesion molecule 6

(CEACAM6), also known as non-specific cross-reacting antigen-90 (NCA-90), which is

expressed on the surface of granulocytes.[1][3] Following intravenous administration, ⁹⁹ᵐTc-

Sulesomab binds to these granulocytes. In the presence of an infection, such as osteomyelitis,

large numbers of granulocytes accumulate at the site of inflammation. The radiolabeled
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antibody, now bound to these granulocytes, allows for the visualization of these infection sites

using a gamma camera.[3]

While the primary mechanism is understood to be the in vivo labeling of granulocytes, there is

ongoing discussion regarding the precise localization process.[1][4] It is hypothesized that

Sulesomab may bind to both circulating granulocytes that then migrate to the infection site, as

well as to granulocytes that have already extravasated into the inflamed tissue.[1][4] Increased

vascular permeability at the site of inflammation may also contribute to the accumulation of the

radiolabeled antibody fragment.[1]
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Figure 1: Mechanism of ⁹⁹ᵐTc-Sulesomab localization in osteomyelitis.

Quantitative Data Summary
The diagnostic performance of ⁹⁹ᵐTc-Sulesomab in osteomyelitis has been evaluated in

several clinical studies. The following tables summarize the reported sensitivity, specificity, and

accuracy from various publications.
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Study

Population
Sensitivity (%) Specificity (%) Accuracy (%) Reference

Diabetic Foot

Ulcers
91 56 80 [2][5]

Diabetic Foot

Ulcers (vs. WBC

scans)

92 - - [2][5]

Long Bone

Osteomyelitis
75 95 87 [6]

Articular

Prosthesis

Infection

80 89 87 [6]

Combat-Related

Musculoskeletal

Infections

72 88 78 [7]

Soft Tissue

Infections
88 86 87 [8]

Prosthetic Joint

Infection

(isolated

Sulesomab)

100 20 - [9]

Prosthetic Joint

Infection (with

nanocolloid)

- 100 - [9]
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Comparison

with Other

Imaging

Modalities

Sulesomab Comparator Metric Reference

Diabetic Foot

Ulcers
92%

79% (WBC

Scan)
Sensitivity [2][5]

Diabetic Foot

Ulcers
90%

62%

(Radiography)
Sensitivity [2][5]

Diabetic Foot

Ulcers
50%

21% (Bone

Scan)
Specificity [2][5]

"Pure"

Osteomyelitis (1-

4h p.i.)

80%
44%

(Besilesomab)
Sensitivity [10]

"Pure"

Osteomyelitis

(24h p.i.)

84%
87%

(Besilesomab)
Sensitivity [10]

Experimental Protocols
Radiolabeling of Sulesomab with ⁹⁹ᵐTc
This protocol outlines the procedure for the reconstitution and radiolabeling of Sulesomab.

Materials:

LeukoScan (Sulesomab) vial (lyophilized powder)

Sodium Chloride for Injection (0.9%)

Sodium Pertechnetate [⁹⁹ᵐTc] solution

Procedure:

Reconstitute the LeukoScan vial with 0.5 mL of Sodium Chloride for Injection.
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Gently swirl the vial to dissolve the powder. Do not shake.

Add 1100 MBq of Sodium Pertechnetate [⁹⁹ᵐTc] in 1 mL of Sodium Chloride for Injection to

the vial.[11]

The final solution will have a pH between 4.5 and 5.5.[11]

The radiolabeling process is completed within 5 minutes at room temperature.[1]

Patient Preparation and Administration
Patient Preparation:

No specific patient preparation, such as fasting, is required.

Inform the patient about the procedure and the need to remain still during imaging.

Assess for any history of hypersensitivity to murine proteins.[11]

Administration:

The recommended dose is approximately 0.25 mg of Sulesomab labeled with 555 to 1110

MBq (15 to 30 mCi) of ⁹⁹ᵐTc.[12]

Administer the radiolabeled Sulesomab as an intravenous injection.[3][11]

Discard any unused portion of the reconstituted solution.[11]

Scintigraphic Imaging
Imaging Schedule:

Imaging can be performed between 1 and 8 hours post-injection.[3][11] There is generally no

significant difference in diagnostic accuracy between early (1-2 hours) and later (5-8 hours)

imaging.[11]

Planar Imaging:

Acquire static images of the region of interest.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://www.creativebiolabs.net/sulesomab-overview.htm
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://www.benchchem.com/product/b1169531/docs?utm_src=pdf-body#application-notes-and-protocols-sulesomab-for-osteomyelitis-imaging
https://nuklearmedizin-gratz.de/wp-content/uploads/2024/12/LekoScan1.pdf
https://www.benchchem.com/product/b1169531/docs?utm_src=pdf-body#application-notes-and-protocols-sulesomab-for-osteomyelitis-imaging
https://www.ema.europa.eu/en/documents/overview/leukoscan-epar-summary-public_en.pdf
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://www.ema.europa.eu/en/documents/overview/leukoscan-epar-summary-public_en.pdf
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://ec.europa.eu/health/documents/community-register/2018/20180124139952/anx_139952_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a large field-of-view gamma camera equipped with a low-energy, high-resolution

collimator.

Energy window: 140 keV with a 15-20% window.

Matrix size: 128 x 128 or 256 x 256.[11][12]

Acquisition time: At least 500k counts or 10 minutes per view.[11]

Obtain multiple views (anterior, posterior, lateral, and oblique) as necessary to fully visualize

the affected area.[11]

Single Photon Emission Computed Tomography (SPECT) Imaging:

SPECT imaging can be beneficial for better anatomical localization and differentiation

between soft tissue and bone infection.[11]

Acquisition parameters:

360° rotation in a step-and-shoot mode.

60 projections, 30 seconds per projection.[11]

Matrix size: 64 x 64 or 128 x 128.[11]

Data processing:

Reconstruct the data using filtered back-projection.

Review images in transaxial, coronal, and sagittal planes.[11]
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Figure 2: Experimental workflow for ⁹⁹ᵐTc-Sulesomab imaging.
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A positive scan is indicated by focal accumulation of the radiotracer in the area of suspected

osteomyelitis that is greater than the surrounding background activity.

When a bone scan is positive and the Sulesomab scan is negative, infection is considered

unlikely.[11]

In rare cases, a negative bone scan with a positive Sulesomab scan may indicate early-

stage osteomyelitis.[11]

Safety and Considerations
As with all murine-derived products, there is a potential for hypersensitivity reactions,

although this is rare with Sulesomab.[11]

The induction of human anti-mouse antibodies (HAMA) has not been observed in clinical

trials with Sulesomab.[2]

The use of Sulesomab in patients under 21 years of age has not been established.[11]

The marketing authorization for LeukoScan was withdrawn in Europe at the request of the

marketing authorization holder, which may impact its future availability.[1][13]

Conclusion
⁹⁹ᵐTc-Sulesomab provides a rapid and effective method for the diagnostic imaging of

osteomyelitis. Its ability to directly target granulocytes involved in the infectious process offers

advantages in certain clinical scenarios, particularly in patients with diabetic foot ulcers. The

protocols outlined in these notes provide a framework for the successful application of this

technology in a research or clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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